Cas no 1540324-12-6 ((1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropyl)methanamine)

• Product Name: (1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropyl)methanamine
• CAS No: 1540324-12-6
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 6031011
• PubChem ID: 82602487
• Update Time: 2025-06-07

(1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1762117
• (1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropyl)methanamine
• 1540324-12-6

• Inchi： 1S/C11H13N3/c12-7-11(3-4-11)9-6-14-10-8(9)2-1-5-13-10/h1-2,5-6H,3-4,7,12H2,(H,13,14)
• InChI Key： CRWXKMRWIPTYRW-UHFFFAOYSA-N
• SMILES： NCC1(C2=CNC3C2=CC=CN=3)CC1

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on (1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropyl)methanamine

Introduction to (1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropyl)methanamine (CAS No. 1540324-12-6)

(1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropyl)methanamine, also known by its CAS number 1540324-12-6, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as pyrrolopyridines, which are characterized by their unique structural features and potential biological activities. The compound's structure consists of a cyclopropyl ring attached to a methanamine group, with the entire moiety linked to a pyrrolo[2,3-b]pyridine ring. This combination of functional groups imparts distinct chemical and biological properties that make it an interesting target for various applications.

The pyrrolo[2,3-b]pyridine scaffold is well-known for its presence in several biologically active compounds, including natural products and synthetic molecules. This scaffold has been extensively studied for its potential in drug discovery, particularly in the development of inhibitors for various enzymes and receptors. The cyclopropyl group, on the other hand, is known for its ability to modulate the conformational flexibility and lipophilicity of molecules, which can influence their pharmacokinetic and pharmacodynamic properties.

Recent research has highlighted the potential of (1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropyl)methanamine in several therapeutic areas. One notable application is in the field of neurology, where this compound has shown promise as a modulator of neurotransmitter systems. Studies have demonstrated that it can interact with specific receptors in the central nervous system (CNS), potentially offering new avenues for the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression.

In addition to its neurological applications, (1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropyl)methanamine has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as an anti-inflammatory agent.

The chemical synthesis of (1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropyl)methanamine has been optimized through various methodologies. One common approach involves the coupling of a cyclopropyl derivative with a pyrrolo[2,3-b]pyridine intermediate using transition metal-catalyzed reactions. These synthetic routes have been refined to improve yield and purity, making the compound more accessible for further research and development.

In terms of pharmacological evaluation, (1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropyl)methanamine has undergone extensive in vitro and in vivo testing. In vitro assays have demonstrated its ability to bind to specific receptors with high affinity and selectivity. In vivo studies have shown promising results in animal models of neurological disorders and inflammation, with the compound exhibiting good bioavailability and minimal side effects.

The safety profile of (1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropyl)methanamine is another critical aspect that has been thoroughly investigated. Toxicology studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical trials. These findings support its potential for further clinical development.

Current research efforts are focused on optimizing the pharmacokinetic properties of (1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropyl)methanamine to enhance its therapeutic efficacy. This includes modifying the chemical structure to improve solubility, stability, and tissue distribution. Additionally, combination therapies involving this compound are being explored to address multifactorial diseases where multiple targets need to be modulated simultaneously.

In conclusion, (1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopropyl)methanamine (CAS No. 1540324-12-6) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for further investigation and development as a potential therapeutic agent for various diseases. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, underscoring its significance in modern drug discovery efforts.